Cas no 646514-88-7 (1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-)
![1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- structure](https://www.kuujia.com/scimg/cas/646514-88-7x300.png)
646514-88-7 structure
Product Name:1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-
CAS No:646514-88-7
Molecular Formula:C19H19NO5S
Molecular Weight:373.42286
CID:420086
PubChem ID:10022229
1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-
- 2-[3-(3-methoxyphenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
- CHEMBL1917448
- BDBM50357134
- DTXSID60434367
- SCHEMBL1385689
- 646514-88-7
-
- InChIKey: LTZIPSVUUPYNGF-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19NO5S/c1-12-7-8-17-16(9-12)19(13(2)20(17)11-18(21)22)26(23,24)15-6-4-5-14(10-15)25-3/h4-10H,11H2,1-3H3,(H,21,22)
- SMILES: CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=CC(=C3)OC)C)CC(=O)O
Computed Properties
- Exact Mass: 373.09847
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 5
- Monoisotopic Mass: 373.09839388g/mol
- Heavy Atom Count: 26
- Complexity: 616
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 94Ų
Experimental Properties
- PSA: 85.6
1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- Related Literature
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Hong Wang,Guanzhong Wang,Pengfei Bao,Zhibin Shao,Xiang Zhang,Shaolin Yang,Wei Zhu,Bingchen Deng CrystEngComm, 2014,16, 2593-2597
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Artavazd Kirakosyan,Min-Gi Jeon,Chang-Yeon Kim,Yeonho Kim,Jihoon Choi CrystEngComm, 2021,23, 4434-4438
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Airui Zhang,Hai Wang,Meiling Wang,Haifeng Wang,Sitian Gao J. Anal. At. Spectrom., 2018,33, 1910-1916
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Nina I. Giricheva,Georgiy V. Girichev Phys. Chem. Chem. Phys., 2020,22, 27539-27546
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Inacrist Geronimo,Piotr Paneth Phys. Chem. Chem. Phys., 2014,16, 13889-13899
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8. Spray deposited polycrystalline MAPbBr3 thick films for hole-transport-material free solar cells†Qien Xu,Zhengdan Rao,Bo Jin,Xiaotian He,Jiaxuan Lai,Tiantian He,Lin Yang,Limin Zhang,Yongqi Liang Chem. Commun., 2022,58, 5172-5175
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Peng Zhang,Fang Sun,Zhonghua Xiang,Zhigang Shen,Dapeng Cao Energy Environ. Sci., 2014,7, 442-450
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Mingqiang Ding,Xiaowu Jiang,Jinying Peng,Lifen Zhang,Zhenping Cheng,Xiulin Zhu Green Chem., 2015,17, 271-278
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